Cas no 1805374-31-5 (2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde
• CAS No: 1805374-31-5
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4808298
• Update Time: 2025-08-04

2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-6-5(12(14)15)3(2-13)1-4(11-6)7(9)10/h1-2,7H
• InChI Key： ZYMXQDUVXTYATC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=O)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde

Introduction to 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde (CAS No. 1805374-31-5)

2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde, identified by the CAS number 1805374-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its nitro and chloro substituents, which contribute to its unique reactivity and potential applications. The presence of a difluoromethyl group further enhances its chemical properties, making it a valuable intermediate in synthetic chemistry.

The structure of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde consists of a pyridine core substituted with a chloro group at the 2-position, a nitro group at the 3-position, and a difluoromethyl group at the 6-position. The aldehyde functionality at the 4-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules. This structural arrangement makes it an attractive candidate for use in medicinal chemistry and material science.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde has been studied for its role as a precursor in the synthesis of various bioactive molecules. The nitro and chloro groups in its structure allow for selective functionalization, which is crucial for designing molecules with specific biological activities. Researchers have explored its utility in generating derivatives that exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects.

One of the most compelling aspects of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde is its versatility in synthetic pathways. The aldehyde group can undergo condensation reactions with various nucleophiles, leading to the formation of imines, Schiff bases, and other functionalized pyridines. These intermediates are further utilized in the synthesis of more complex pharmacophores. Additionally, the electron-withdrawing nature of the nitro and chloro groups enhances electrophilic aromatic substitution reactions, facilitating the introduction of additional substituents at strategic positions within the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their improved metabolic stability and binding affinity. The difluoromethyl group in 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde contributes to these desirable properties, making it a valuable building block for next-generation therapeutics. Researchers have demonstrated its use in generating compounds that target specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

The agrochemical industry has also recognized the potential of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde as a key intermediate in developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in pests, disrupting essential metabolic pathways. By leveraging its reactivity, chemists have synthesized analogs that exhibit enhanced efficacy and reduced environmental impact compared to traditional agrochemicals.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as nucleophilic aromatic substitution, cross-coupling reactions, and palladium-catalyzed transformations are commonly employed to construct its complex framework. The optimization of these synthetic routes is critical for ensuring high yields and purity, which are essential for downstream applications.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde (CAS No. 1805374-31-5) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical and agrochemical innovation. Its unique structural features and reactivity make it a versatile intermediate for generating bioactive molecules with diverse applications. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and material science.